Betonicine Betonicine Betonicine(cas 515-25-3​) is ​Alkaloid, extracted from Achillea millefolium (Compositae Fam.) It has hemostatic property. It is an inhibitor of bacterial signaling molecules (quorum-sensing inhibitor), which allows the transmission of resistance between bacteria. It is also an adjuvant to anti-infective treatments. It possesses anti-inflammatory activity.
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CAS No.: 515-25-3
Catalog No.: VC000089
InChI: InChI=1S/C7H13NO3/c1-8(2)4-5(9)3-6(8)7(10)11/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1
SMILES: C[N+]1(CC(CC1C(=O)[O-])O)C
Molecular Formula: C7H13NO3
Molecular Weight: 159.185

Betonicine

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CAS No.: 515-25-3

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Catalog No.: VC000089

Molecular Formula: C7H13NO3

Molecular Weight: 159.185

IUPAC Name: (2S,4R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate

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Betonicine - 515-25-3

CAS No. 515-25-3
Product Name Betonicine
IUPAC Name (2S,4R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
Synonyms (2S,4S)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
Molecular Formula C7H13NO3
Molecular Weight 159.185
InChI InChI=1S/C7H13NO3/c1-8(2)4-5(9)3-6(8)7(10)11/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1
InChIKey MUNWAHDYFVYIKH-RITPCOANSA-N
SMILES C[N+]1(CC(CC1C(=O)[O-])O)C
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Description Betonicine(cas 515-25-3​) is ​Alkaloid, extracted from Achillea millefolium (Compositae Fam.) It has hemostatic property. It is an inhibitor of bacterial signaling molecules (quorum-sensing inhibitor), which allows the transmission of resistance between bacteria. It is also an adjuvant to anti-infective treatments. It possesses anti-inflammatory activity.
References - Hai Liu, Kyong Koh, Jung Kim, Youngwan Seo, Sunghoon Park. The Effects of Betonicine, Floridoside, and Isethionic Acid from the Red Alga Ahnfeltiopsis flabelliformis on Quorum-Sensing ActivitY. Biotechnology and Bioprocess Engineering 2008, 13: 458-463

- F. M. Miller, Lee Ming Chow. Alkaloids of Achillea millefolium L. Isolation and Characterization of Achilleine. J. Am. Chem. Soc., 1954, 76 (5), pp 1353-1354

- The Alkaloids: Chemistry and Physiology, Volume 4 Par R. H. Manske, 1959